Cas no 89586-08-3 (1,4-BENZODIOXIN, 2-CHLORO-2,3,3-TRIFLUORO-2,3-DIHYDRO-6-NITRO-)

• Product Name: 1,4-BENZODIOXIN, 2-CHLORO-2,3,3-TRIFLUORO-2,3-DIHYDRO-6-NITRO-
• CAS No: 89586-08-3
• MF: C₈H₃ClF₃NO₄
• MW: 269.561931848526
• CID: 3193255
• PubChem ID: 86248415
• Update Time: 2025-04-21

1,4-BENZODIOXIN, 2-CHLORO-2,3,3-TRIFLUORO-2,3-DIHYDRO-6-NITRO- Chemical and Physical Properties

Names and Identifiers

• 1,4-BENZODIOXIN, 2-CHLORO-2,3,3-TRIFLUORO-2,3-DIHYDRO-6-NITRO-
• ONFJZGIWAUKTDH-UHFFFAOYSA-N
• 89586-08-3
• 2-Chloro-2,3,3-trifluoro-6-nitro-1,4-benzodioxine
• 2-Chloro-2,3,3-trifluoro-2,3-dihydro-6-nitro-1,4-benzodioxin
• DTXSID801183726

• Inchi： 1S/C8H3ClF3NO4/c9-7(10)8(11,12)17-6-3-4(13(14)15)1-2-5(6)16-7/h1-3H
• InChI Key： ONFJZGIWAUKTDH-UHFFFAOYSA-N
• SMILES： ClC1(C(OC2C=C(C=CC=2O1)[N+](=O)[O-])(F)F)F

Computed Properties

• Exact Mass: 268.9702698Da
• Monoisotopic Mass: 268.9702698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.3Ų